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Compound of Interest

Compound Name: CB-184

Cat. No.: B185848 Get Quote

Proper disposal of Photoinitiator 184 is crucial to ensure the safety of laboratory personnel and

to prevent environmental contamination. This substance is a white to off-white crystalline

powder and should be handled in accordance with good industrial hygiene and safety

practices.

Summary of Chemical Properties
Property Value

Chemical Name 1-Hydroxycyclohexyl phenyl ketone

CAS Number 947-19-3

Molecular Formula C13H16O2

Molecular Weight 204.3 g/mol [1]

Appearance White to off-white crystalline powder[1][2][3]

Melting Point 45-50°C[3][4][5]

Boiling Point > 225°C[2]

Flash Point > 150°C[2][4]

Water Solubility Slightly soluble[4]

Personal Protective Equipment (PPE)
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Before handling Photoinitiator 184 for disposal, ensure the following personal protective

equipment is worn:

Eye/Face Protection: Wear tight-fitting chemical splash goggles or a face shield.[5]

Hand Protection: Wear protective gloves.[2][5]

Respiratory Protection: An effective dust mask is recommended, especially if dust formation

is likely.[2]

Skin and Body Protection: Wear appropriate working clothes and closed footwear.[2]

Step-by-Step Disposal Procedures
The disposal of Photoinitiator 184 must be conducted in compliance with all applicable federal,

state, and local regulations.

Waste Identification and Collection:

Collect waste Photoinitiator 184 in a designated, properly labeled, and securely closed

container.

Avoid mixing with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Do not dispose of this material down the drain.[2]

Storage Pending Disposal:

Store the waste container in a cool, well-ventilated area, away from heat, sparks, open

flames, and other ignition sources.[5]

Keep the container securely closed to prevent the formation of dust-air mixtures, which

could pose an explosion risk.[2]

Disposal Method:

Dispose of the contents and container to an approved waste disposal plant.
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Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Provide the waste disposal service with a copy of the Safety Data Sheet for Photoinitiator

184.

Experimental Protocols
While this document focuses on disposal, understanding the context of its use is important for

waste characterization. Photoinitiator 184 is commonly used to initiate the photopolymerization

of unsaturated prepolymers, such as acrylates, in UV curable coatings and inks.[1] Waste from

these processes may be contaminated with other chemicals and should be evaluated

accordingly.
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Caption: Logical workflow for the proper disposal of Photoinitiator 184.

Hazard Mitigation Pathway

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

http://xtgchem.cn/upload/20110629045332.PDF
https://www.benchchem.com/product/b185848?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Hazards

Mitigation Measures

Eye Irritation

Wear Safety Goggles/
Face Shield

Prevent

Dust Explosion

Avoid Dust Formation/
Use in Ventilated Area

Prevent

Environmental Contamination

Do Not Dispose in Drains/
Use Licensed Disposal Service

Prevent

Click to download full resolution via product page

Caption: Key hazards of Photoinitiator 184 and their mitigation pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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